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Introduction

ALX-5407 is a potent and selective, non-transportable inhibitor of the glycine transporter 1
(GlyT1).[1][2] GlyT1 is responsible for the reuptake of glycine from the synaptic cleft, and its
inhibition leads to increased extracellular glycine concentrations. This modulation of glycinergic
neurotransmission makes ALX-5407 a valuable tool for studying the role of GlyT1 in various
physiological and pathological processes, including those related to N-methyl-D-aspartate
(NMDA) receptor function.[1] These application notes provide a summary of effective
concentrations and detailed protocols for common in vitro assays involving ALX-5407.

Data Presentation: Effective Concentrations of ALX-
5407 in Vitro

The effective concentration of ALX-5407 can vary significantly depending on the cell type and
the specific biological question being investigated. The following table summarizes the
guantitative data from various in vitro studies.
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Assay Type

Cell Line / Cell
Type

Effective
Concentration

Key Findings

Glycine Uptake

Inhibition

QT®6 cells expressing
human GlyT1

ICs0: 3 NM

Potent and selective
inhibition of GIlyT1-
mediated glycine
transport.[1][2]

T-Cell Differentiation

Murine CD4+ T cells

0.5 nM - 500 nM

Minimal effects on
proliferation at lower
concentrations; 500
nM used to suppress
Th1 differentiation,
though some impact

on viability was noted.

[3]

Cell Proliferation /
Viability

A549 and HT29 tumor

cell lines

120 nM

Reduction in cell

proliferation.[4]

Signaling Pathways and Experimental Workflows

To visualize the mechanism of action and experimental procedures, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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